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Compound of Interest

Compound Name: Lamivudine-13C,15N2,d2

Cat. No.: B12375175

This document provides a comprehensive overview of the safety, handling, and core
mechanisms of Lamivudine-13C,15N2,d2 for researchers, scientists, and drug development
professionals. While a specific Safety Data Sheet (SDS) for this exact isotopic combination is
not publicly available, the safety profile is considered analogous to the parent compound,
Lamivudine, and other similar isotopically labeled versions. The incorporation of stable, non-
radioactive isotopes does not significantly alter the chemical or biological reactivity of the
molecule.[1]

Hazard Identification and Classification

Lamivudine is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin/eye contact. It is suspected of damaging fertility or the unborn
child and may cause damage to organs through prolonged or repeated exposure.[2][3]

1.1 GHS Classification Summary

The following table summarizes the Globally Harmonized System (GHS) classification for
Lamivudine.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[4]

. o H361: Suspected of damaging
Reproductive Toxicity 2 . .
fertility or the unborn child.[3]

N o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[3]

Skin Irritation 2 H315: Causes skin irritation.[3]

L H319: Causes serious eye
Eye Irritation 2A S
irritation.[3]

Hazardous to the Aquatic

) 1 H400: Very toxic to aquatic life.
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic with long lasting effects.[4]

1.2 Pictograms and Signal Word
e Pictograms: GHSO07 (Exclamation Mark), GHS08 (Health Hazard)
¢ Signal Word: Danger[2]

Toxicological and Physical Data

The following tables provide key quantitative data extracted from available safety data sheets
for Lamivudine.

2.1 Toxicological Data

Metric Value Species Reference

Oral TDLO 3 g/kg Mouse [3]

2.2 Physical and Chemical Properties
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Property Value

Chemical Formula C713CH9D2N1>N203S[5]

Molecular Weight ~234.25 g/mol [6][5]

Appearance Solid Powder

Storage Temperature 2-8°C (Refrigerator)[6] or -20°C (Powder)

Mechanism of Action & Signaling Pathway

Lamivudine is a potent nucleoside analog reverse transcriptase inhibitor used in the treatment
of HIV and Hepatitis B virus (HBV) infections.[7][8] Its mechanism of action involves the
inhibition of viral DNA synthesis.[9][10]

Upon entering a host cell, Lamivudine is phosphorylated by intracellular kinases to its active
triphosphate form, lamivudine triphosphate (3TC-TP).[9][10][11] 3TC-TP then competes with
the natural deoxycytidine triphosphate (dCTP) for incorporation into the growing viral DNA
chain by the viral reverse transcriptase (for HIV) or polymerase (for HBV).[9] Because 3TC-TP
lacks the 3'-hydroxyl group necessary for the formation of the next phosphodiester bond, its
incorporation results in the termination of the DNA chain, thereby halting viral replication.[9]
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Caption: Intracellular activation of Lamivudine and inhibition of viral DNA synthesis.

Experimental Protocols

Stable isotope-labeled compounds like Lamivudine-13C,15N2,d2 are invaluable tools in drug
discovery and development, particularly for absorption, distribution, metabolism, and excretion
(ADME) studies.[12] They allow for precise tracking and quantification of the drug and its
metabolites using mass spectrometry.[13][14]

4.1 General Protocol for a Cellular Uptake and Metabolism Assay

This protocol outlines a typical workflow for assessing how a drug is metabolized in a cellular
model.

o Compound Preparation:
o Prepare a stock solution of Lamivudine-13C,15N2,d2 in a suitable solvent (e.g., DMSO).
o Perform serial dilutions to achieve the desired final concentrations for the experiment.

e Cell Culture and Treatment:

o Culture a relevant cell line (e.g., HepG2 for liver metabolism studies) to appropriate
confluency.

o Remove the culture medium and treat the cells with the medium containing the specified
concentration of the labeled Lamivudine.

o Incubate the cells for various time points (e.qg., 1, 4, 12, 24 hours).
o Sample Collection:

o At each time point, collect both the cell culture supernatant (extracellular fraction) and the
cells.

o Wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any residual
extracellular compound.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b12375175?utm_src=pdf-body
https://www.chemicalsknowledgehub.com/article/the-importance-of-isotopic-labelling-in-drug-development-strategies-and-integration-with-biocatalysis-and-physical-sciences/
https://www.metsol.com/blog/introduction-to-stable-isotope-labeling-and-how-it-supports-drug-development-for-rare-diseases/
https://symeres.com/stable-isotope-labeled-compounds/
https://www.benchchem.com/product/b12375175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Lyse the cells using a suitable method (e.g., methanol precipitation) to extract intracellular
metabolites.

o Sample Processing:
o Separate the protein precipitate from the lysate by centrifugation.
o Collect the supernatant containing the drug and its metabolites.

o Prepare samples for analysis (e.g., evaporation of solvent and reconstitution in a mobile
phase-compatible solution).

e LC-MS/MS Analysis:

o Analyze the samples using a high-resolution liquid chromatography-mass spectrometry
(LC-HRMS) system.[15]

o The mass difference conferred by the 13C, >N, and 2H isotopes allows for the
unambiguous detection and quantification of the parent compound and its metabolites
against the complex biological matrix.[15]

e Data Analysis:

o Process the mass spectrometry data to identify and quantify the parent Lamivudine and
any detected metabolites over time.

o Calculate the rate of uptake and metabolism.
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Caption: Workflow for an in-vitro metabolism study using a stable isotope-labeled compound.
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Safe Handling and Emergency Procedures

Proper handling and personal protective equipment (PPE) are critical to minimize exposure.
5.1 Engineering Controls & Personal Protective Equipment (PPE)

e Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure
eyewash stations and safety showers are accessible.[4]

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[2]

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber).
o Skin and Body Protection: Wear a lab coat or other impervious clothing.[4]

o Respiratory Protection: If dust is generated, use a suitable respirator.

5.2 First-Aid Measures

Inhalation: Move the person to fresh air.[2]

Skin Contact: Wash the skin thoroughly with soap and water.[2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center.[4]

5.3 Storage and Disposal

o Storage: Keep the container tightly sealed in a cool, well-ventilated area, away from direct
sunlight.[4] Store locked up.[2]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[4] Avoid release to the environment.[4]
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Caption: Logical workflow for safe handling of Lamivudine-13C,15N2,d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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